Cas no 1434141-83-9 (tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate)

• Product Name: tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate
• CAS No: 1434141-83-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD28100840
• CID: 2094117
• PubChem ID: 91844775
• Update Time: 2025-10-28

tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• endo-tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
• tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate
• SCHEMBL16253722
• MFCD28100840
• tert-butyl N-[(1R,5S,7r)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate
• SCHEMBL16241329
• 1638683-57-4
• AKOS025395695
• exo-tert-Butyl3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
• AS-52173
• tert-butyl N-[(1S,5R)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate
• tert-butyl ((1R,5S,7r)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl)carbamate
• exo-7-(boc-amino)-3-oxa-9-aza-bicyclo[3.3.1]nonane
• AS-54312
• exo-tert-Butyl 3-oxa-9-azabicyclo[3.3.1]nonan-7-ylcarbamate
• tert-butyl N-[(1R,5S)-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate
• exo-7-(Boc-amino)-3-oxa-9-azabicyclo[3.3.1]nonane
• AKOS025404550
• 1434141-83-9
• endo-7-(boc-amino)-3-oxa-9-aza-bicyclo[3.3.1]nonane
• CS-0049359
• MFCD28100839
• P14532
• P17741

• MDL： MFCD28100840
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-8-4-9-6-16-7-10(5-8)13-9/h8-10,13H,4-7H2,1-3H3,(H,14,15)/t8?,9-,10+
• InChI Key： PJGMDHUHBZCJMI-PBINXNQUSA-N
• SMILES： O1C[C@H]2CC(C[C@@H](C1)N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate

Comprehensive Overview of tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate (CAS No. 1434141-83-9)

The compound tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate (CAS No. 1434141-83-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique bicyclic structure, featuring both oxa (oxygen) and aza (nitrogen) heteroatoms, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key structural features of tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate is its carbamate functional group, which is protected by a tert-butyl moiety. This protection strategy is crucial in multi-step synthetic routes, as it enhances the stability of the molecule under various reaction conditions. The 3-oxa-9-azabicyclo[3.3.1]nonane core is particularly interesting due to its resemblance to natural alkaloids and its ability to interact with biological targets. This has led to a surge in searches for "bicyclic nitrogen-oxygen heterocycles" and "carbamate-protected amines in drug synthesis," reflecting the growing interest in this chemical space.

In recent years, the demand for tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate has increased alongside advancements in high-throughput screening and fragment-based drug design. Its role as a building block for small-molecule libraries is well-documented, and it is often referenced in discussions about scaffold hopping and molecular diversity. The compound's CAS No. 1434141-83-9 is frequently queried in scientific databases, underscoring its importance in contemporary research. Additionally, its potential applications in neurodegenerative disease research have made it a topic of interest in academic and industrial circles alike.

The synthesis of tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate typically involves multi-step organic transformations, including cyclization, protection-deprotection, and functional group interconversion. These processes are often optimized for yield and purity, as the compound is commonly used in peptide mimetics and bioisosteric replacements. Researchers exploring "synthetic routes to bicyclic carbamates" or "tert-butyl carbamate derivatives" will find this compound particularly relevant. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in modern pharmacology.

From a commercial perspective, tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate is available through specialized chemical suppliers, often with detailed analytical data such as NMR, HPLC, and mass spectrometry profiles. The compound's purity is critical for its use in assay development and structure-activity relationship (SAR) studies. Questions like "how to characterize bicyclic carbamates" or "applications of 3-oxa-9-azabicyclo[3.3.1]nonane derivatives" are commonly associated with this molecule, reflecting its analytical and practical significance.

In conclusion, tert-butyl N-[endo-3-oxa-9-azabicyclo[3.3.1]nonan-7-yl]carbamate (CAS No. 1434141-83-9) represents a versatile and pharmacologically relevant scaffold in modern organic and medicinal chemistry. Its unique structural attributes, combined with its utility in drug discovery, ensure its continued prominence in scientific literature and industrial applications. As research into heterocyclic compounds and targeted therapies expands, this compound is likely to remain a focal point for innovation and exploration.